Cas no 924824-36-2 (N-(5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide)

• Product Name: N-(5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide
• CAS No: 924824-36-2
• MF: C₂₁H₁₇F₃N₂O₂S
• MW: 418.432094335556
• CID: 5428042
• Update Time: 2025-05-24

N-(5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-[3-(trifluoromethyl)benzyl]-1,3-thiazol-2-yl}-3,4-dihydro-2H-chromene-3-carboxamide
• N-(5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide

• Inchi： 1S/C21H17F3N2O2S/c22-21(23,24)16-6-3-4-13(8-16)9-17-11-25-20(29-17)26-19(27)15-10-14-5-1-2-7-18(14)28-12-15/h1-8,11,15H,9-10,12H2,(H,25,26,27)
• InChI Key： VFNMNEJQIJRMKT-UHFFFAOYSA-N
• SMILES： C1OC2=CC=CC=C2CC1C(NC1=NC=C(CC2=CC=CC(C(F)(F)F)=C2)S1)=O

Additional information on N-(5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide

N-(5-{3-(Trifluoromethyl)phenylmethyl}-1,3-thiazol-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide: A Comprehensive Overview

The compound N-(5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide (CAS No: 924824-36-2) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its unique structural features, which include a thiazole ring and a benzopyran moiety, both of which contribute to its versatile chemical properties.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly due to their ability to modulate various biological targets such as kinases and G-protein coupled receptors (GPCRs). The presence of the trifluoromethyl group in this compound further enhances its stability and bioavailability, making it a promising candidate for therapeutic applications. Researchers have also explored the potential of this compound in inhibiting enzymes associated with neurodegenerative diseases, such as Alzheimer's disease.

The benzopyran moiety in this compound is another key feature that has drawn attention from chemists and biologists alike. Benzopyrans are known for their ability to act as antioxidants and anti-inflammatory agents. Recent advancements in synthetic chemistry have enabled the precise modification of this moiety, allowing for the creation of derivatives with enhanced pharmacokinetic profiles. For instance, studies have shown that certain analogs of this compound exhibit potent anti-cancer activity by targeting specific oncogenic pathways.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions and cyclization steps. The use of transition metal catalysts has significantly improved the efficiency of these reactions, leading to higher yields and better purity levels. This has made the compound more accessible for preclinical studies and early-stage clinical trials.

From an environmental perspective, the compound's synthesis has been optimized to minimize waste and reduce the use of hazardous reagents. Green chemistry principles have been incorporated into its production process, aligning with global efforts to promote sustainable chemical manufacturing.

Looking ahead, the compound holds immense potential for further exploration in various therapeutic areas. Its ability to interact with multiple biological targets makes it a valuable tool for drug repurposing strategies. Additionally, ongoing research into its mechanism of action is expected to uncover new insights into its therapeutic potential.

In conclusion, N-(5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide represents a cutting-edge advancement in organic chemistry with broad applications across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthetic methods and biological studies, positions it as a key player in future drug development efforts.